Cas no 867163-02-8 (3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol)

• Product Name: 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol
• CAS No: 867163-02-8
• MF: C₂₆H₂₁ClN₄O
• MW: 440.924144506454
• CID: 3030814
• PubChem ID: 53629036
• Update Time: 2025-07-08

3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-(8-氯-1-(2-苯基喹啉-7-基)咪唑并[1,5-A]吡嗪-3-基)-1-甲
• Cyclobutanol, 3-[8-chloro-1-(2-phenyl-7-quinolinyl)imidazo[1,5-a]pyrazin-3-yl]-1-methyl-, cis-
• (1S,3S)-3-(8-chloro-1-(2-phenylquinolin-7-yl)imidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutanol
• 3-[8-chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol
• 3-[8-chloro-1-(2-phenylquinolin-7-yl)imidazo[1,5-a]pyrazin-3-yl]-1-methylcyclobutan-1-ol
• cis-3-[8-Chloro-1-(2-phenyl-7-quinolinyl)imidazo[1,5-a]pyrazin-3-yl]-1-methylcyclobutanol (ACI)
• SCHEMBL399357
• (1s,3r)-3-[8-chloro-1-(2-phenylquinolin-7-yl)imidazo[1,5-a]pyrazin-3-yl]-1-methylcyclobutan-1-ol
• CS-M2236
• SCHEMBL399670
• 867163-02-8
• SCHEMBL401531
• 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol

• Inchi： 1S/C26H21ClN4O/c1-26(32)14-19(15-26)25-30-22(23-24(27)28-11-12-31(23)25)18-8-7-17-9-10-20(29-21(17)13-18)16-5-3-2-4-6-16/h2-13,19,32H,14-15H2,1H3/t19-,26+
• InChI Key： XDXLLBLQMLPUJL-VLZXCDOPSA-N
• SMILES： ClC1=NC=CN2C([C@@H]3C[C@@](O)(C)C3)=NC(=C12)C1C=CC2C=CC(C3C=CC=CC=3)=NC=2C=1

Computed Properties

• Exact Mass: 440.1403890g/mol
• Monoisotopic Mass: 440.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 63.3

Additional information on 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol

Comprehensive Overview of 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol (CAS No. 867163-02-8)

The compound 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol (CAS No. 867163-02-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a chloro-substituted imidazopyrazine core linked to a phenylquinoline moiety and a methyl-cyclobutanol group, makes it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its unique molecular architecture.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's imidazo[1,5-a]pyrazine scaffold is structurally analogous to several FDA-approved drugs, which has sparked curiosity about its drug-likeness and bioavailability. Computational studies suggest that its lipophilic properties and hydrogen-bonding capacity could enhance membrane permeability, a critical factor in drug development. These attributes align with current trends in AI-driven drug discovery, where researchers leverage machine learning to predict compound efficacy.

The synthesis of 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Such methodologies are frequently discussed in academic forums, reflecting the growing interest in green chemistry and atom-economical processes. Analytical techniques like HPLC and LC-MS are essential for characterizing its purity, a topic often queried in search engines by synthetic chemists.

Beyond its chemical properties, this compound's potential applications in oncology research and immunotherapy are under investigation. Preliminary data indicate interactions with protein kinases involved in cell signaling, a hot topic in cancer therapeutics. Its structure-activity relationship (SAR) is also a subject of ongoing studies, with researchers exploring modifications to optimize potency and selectivity. These aspects resonate with frequent search queries like "kinase inhibitors for cancer treatment" and "SAR analysis techniques."

From a commercial perspective, 867163-02-8 is primarily available for research purposes, catering to academic institutions and pharmaceutical companies. Its niche application limits large-scale production, but its relevance in high-throughput screening and fragment-based drug design ensures steady demand. Discussions on platforms like ResearchGate often highlight its utility in medicinal chemistry projects, further boosting its visibility in scientific communities.

In summary, 3-[8-Chloro-1-(2-phenyl-quinolin-7-yl)-imidazo[1,5-a]pyrazin-3-yl]-1-methyl-cyclobutanol represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with emerging applications in drug discovery, positions it as a compound of enduring interest. As research progresses, its role in addressing unmet medical needs may become even more pronounced, aligning with global trends in personalized medicine and rational drug design.